N-(4-ethylbenzyl)-3-(4-morpholinyl)-1-propanamine dihydrochloride

• IUPAC Name: N-[(4-ethylphenyl)methyl]-3-morpholin-4-ylpropan-1-amine;dihydrochloride
• InChI: InChI=1S/C16H26N2O.2ClH/c1-2-15-4-6-16(7-5-15)14-17-8-3-9-18-10-12-19-13-11-18;;/h4-7,17H,2-3,8-14H2,1H3;2*1H
• InChI Key: CPSSMXOYXHWYTJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CNCCCN2CCOCC2.Cl.Cl
• Molecular Formula: C16H28Cl2N2O
• Molecular Weight: 335.3 g/mol

Description

N-(4-ethylbenzyl)-3-(4-morpholinyl)-1-propanamine dihydrochloride, also known as Flibanserin, is a drug that has been developed to treat Hypoactive Sexual Desire Disorder (HSDD) in women. HSDD is a condition characterized by a persistent lack of sexual desire and is estimated to affect approximately 1 in 10 women. Flibanserin is a non-hormonal drug that acts on the central nervous system to increase sexual desire in women.

Mechanism of Action

N-(4-ethylbenzyl)-3-(4-morpholinyl)-1-propanamine dihydrochloride acts on the central nervous system by increasing the levels of certain neurotransmitters such as dopamine and norepinephrine. It also decreases the levels of serotonin, which is a neurotransmitter that is associated with sexual inhibition.
Biochemical and Physiological Effects:
N-(4-ethylbenzyl)-3-(4-morpholinyl)-1-propanamine dihydrochloride has been shown to increase sexual desire in women with HSDD. It has also been found to have some other effects on the body such as reducing anxiety and improving mood. N-(4-ethylbenzyl)-3-(4-morpholinyl)-1-propanamine dihydrochloride has been found to have minimal effects on blood pressure and heart rate.

Advantages and Limitations for Lab Experiments

N-(4-ethylbenzyl)-3-(4-morpholinyl)-1-propanamine dihydrochloride has several advantages for use in lab experiments. It is a non-hormonal drug, which makes it useful for studying the effects of neurotransmitters on sexual desire. However, N-(4-ethylbenzyl)-3-(4-morpholinyl)-1-propanamine dihydrochloride has limitations in that it has only been approved for use in premenopausal women with HSDD. This limits its potential use in studying sexual desire in other populations.

Future Directions

There are several future directions for research on N-(4-ethylbenzyl)-3-(4-morpholinyl)-1-propanamine dihydrochloride. One area of research is to study the long-term effects of N-(4-ethylbenzyl)-3-(4-morpholinyl)-1-propanamine dihydrochloride use in women with HSDD. Another area of research is to study the potential use of N-(4-ethylbenzyl)-3-(4-morpholinyl)-1-propanamine dihydrochloride in men with sexual dysfunction. Additionally, N-(4-ethylbenzyl)-3-(4-morpholinyl)-1-propanamine dihydrochloride could be studied in combination with other drugs to improve its effectiveness in treating HSDD. Finally, N-(4-ethylbenzyl)-3-(4-morpholinyl)-1-propanamine dihydrochloride could be studied for its potential use in other conditions such as depression and anxiety.
Conclusion:
N-(4-ethylbenzyl)-3-(4-morpholinyl)-1-propanamine dihydrochloride is a drug that has been developed to treat HSDD in women. It acts on the central nervous system to increase sexual desire by increasing the levels of certain neurotransmitters. N-(4-ethylbenzyl)-3-(4-morpholinyl)-1-propanamine dihydrochloride has been found to be effective in clinical trials and has been approved for use in premenopausal women. There are several future directions for research on N-(4-ethylbenzyl)-3-(4-morpholinyl)-1-propanamine dihydrochloride, including studying its long-term effects and potential use in other conditions.

Synthesis Methods

N-(4-ethylbenzyl)-3-(4-morpholinyl)-1-propanamine dihydrochloride is synthesized through a multi-step process that involves the reaction of various chemicals. The synthesis of N-(4-ethylbenzyl)-3-(4-morpholinyl)-1-propanamine dihydrochloride is a complex process that requires expertise in organic chemistry. The exact synthesis method is proprietary information and is not publicly available.

Scientific Research Applications

N-(4-ethylbenzyl)-3-(4-morpholinyl)-1-propanamine dihydrochloride has been extensively studied in clinical trials and has been found to be effective in increasing sexual desire in women with HSDD. It has been approved by the FDA for use in premenopausal women. N-(4-ethylbenzyl)-3-(4-morpholinyl)-1-propanamine dihydrochloride has also been studied for its potential use in other conditions such as depression and anxiety.